2-[3-(3-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

• IUPAC Name: 2-[3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C22H23NO5/c1-27-17-9-5-8-16(10-17)21-12-22(13-21,14-21)18(19(24)25)23-20(26)28-11-15-6-3-2-4-7-15/h2-10,18H,11-14H2,1H3,(H,23,26)(H,24,25)
• InChI Key: JZIQIHZPABPCQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C23CC(C2)(C3)C(C(=O)O)NC(=O)OCC4=CC=CC=C4
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol

Description

The compound “2-[3-(3-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid” is a derivative of bicyclo [3.3.1]nonane. The bicyclo [3.3.1]nonane moiety is predominant in most biologically active natural products owing to its exceptional characteristics. Many derivatives of bicyclo [3.3.1]nonane are attractive to researchers for use in asymmetric catalysis or as potent anticancer entities along with their successful applications as ion receptors, metallocycles, and molecular tweezers.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, Toste and coworkers performed a reaction between benzopyrylium salt and 3,5-dimethoxyphenol in the presence of a chiral anionic catalyst, where the product was subjected to acid-catalyzed cyclization to construct a 2,8-dioxabicyclo [3.3.1]nonane skeleton.

Future Directions

The future directions for research on this compound could involve further exploration of its potential applications in asymmetric catalysis and as an anticancer agent. Additionally, more studies could be conducted to fully understand its mechanism of action and to determine its physical and chemical properties.